Cas no 139191-68-7 (3-Pentanone, 1,5-bis(5-hydroxy-1H-benzimidazol-2-yl)-)

3-Pentanone, 1,5-bis(5-hydroxy-1H-benzimidazol-2-yl)- structure
139191-68-7 structure
Product Name:3-Pentanone, 1,5-bis(5-hydroxy-1H-benzimidazol-2-yl)-
CAS No:139191-68-7
MF:C19H18N4O3
MW:350.371223926544
CID:1262965
PubChem ID:71342735
Update Time:2025-04-20

3-Pentanone, 1,5-bis(5-hydroxy-1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone, 1,5-bis(5-hydroxy-1H-benzimidazol-2-yl)-
    • 1,5-bis(6-hydroxy-1H-benzimidazol-2-yl)pentan-3-one
    • 139191-68-7
    • DTXSID20769460
    • Inchi: 1S/C19H18N4O3/c24-11(3-7-18-20-14-5-1-12(25)9-16(14)22-18)4-8-19-21-15-6-2-13(26)10-17(15)23-19/h1-2,5-6,9-10,25-26H,3-4,7-8H2,(H,20,22)(H,21,23)
    • InChI Key: IGCIQDDYHLGDGD-UHFFFAOYSA-N
    • SMILES: O=C(CCC1=NC2C=CC(=CC=2N1)O)CCC1=NC2C=CC(=CC=2N1)O

Computed Properties

  • Exact Mass: 350.13804
  • Monoisotopic Mass: 350.13789045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 114.89
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